Cas no 5416-70-6 (2-Methoxychalcone)

• Product Name: 2-Methoxychalcone
• CAS No: 5416-70-6
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 385990
• PubChem ID: 5383464
• Update Time: 2025-05-24

2-Methoxychalcone Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(2-methoxyphenyl)-1-phenyl-
• 2-Methoxychalcone
• 3-(2-METHOXYPHENYL)-1-PHENYLPROP-2-EN-1-ONE
• 1-phenyl 3-orthomethoxyphenyl 1-propenone
• BDBM94616
• cid_5383464
• NSC170286
• SCHEMBL1723180
• SMR000529061
• 22965-99-7
• 5416-70-6
• AK-087/40405355
• SCHEMBL1723179
• (2E)-3-(2-methoxyphenyl)-1-phenylprop-2-en-1-one
• DTXSID201314096
• trans-2-Methoxychalcone
• CHEMBL104732
• 3-(2-Methoxyphenyl)-1-phenyl-2-propen-1-one
• (E)-3-(2-methoxyphenyl)-1-phenyl-2-propen-1-one
• MFCD00048035
• NSC-636918
• NSC636918
• NSC-170286
• Z46028406
• (E)-3-(2-methoxyphenyl)-1-phenylprop-2-en-1-one
• (E)-3-(2-methoxyphenyl)-1-phenyl-prop-2-en-1-one
• 2-Methoxy-Chalkon
• MLS000756778
• CHEBI:105419

• Inchi： 1S/C16H14O2/c1-18-16-10-6-5-9-14(16)11-12-15(17)13-7-3-2-4-8-13/h2-12H,1H3/b12-11+
• InChI Key： ZWTRSTWJBWJEFR-VAWYXSNFSA-N
• SMILES： O(C)C1C=CC=CC=1/C=C/C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 238.09900
• Monoisotopic Mass: 238.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.59130

Additional information on 2-Methoxychalcone

Introduction to 2-Methoxychalcone (CAS No. 5416-70-6)

2-Methoxychalcone (CAS No. 5416-70-6) is a naturally occurring compound belonging to the class of chalcones, which are a type of flavonoid. Chalcones are characterized by their unique structure, consisting of two aromatic rings connected by a three-carbon chain, often referred to as the "bridge" region. 2-Methoxychalcone specifically features a methoxy group (-OCH3) attached to the second carbon of the aromatic ring, giving it distinct chemical and biological properties.

The compound is widely found in various plant species, particularly in the families Lauraceae and Rutaceae. It has been isolated from plants such as *Persea americana* (avocado), *Citrus sinensis* (orange), and *Mentha piperita* (peppermint). Its presence in these plants suggests its role as a secondary metabolite, which may contribute to the plant's defense mechanisms against environmental stressors and pathogens.

Recent studies have highlighted the potential of 2-Methoxychalcone in the field of pharmacology. Research conducted in 2023 has demonstrated its potent anti-inflammatory and antioxidant activities, making it a promising candidate for the development of novel therapeutic agents. The compound has shown efficacy in reducing inflammation by inhibiting key inflammatory pathways such as NF-κB and COX-2, which are often overactivated in chronic inflammatory diseases like arthritis and cardiovascular disorders.

In addition to its anti-inflammatory properties, 2-Methoxychalcone has also been investigated for its potential anticancer effects. Preclinical studies have revealed that it can induce apoptosis in various cancer cell lines, including breast, colon, and prostate cancer cells. The mechanism behind this activity involves the modulation of mitochondrial function and the activation of caspase pathways, which are critical for programmed cell death.

The synthesis of 2-Methoxychalcone has also been a topic of interest in organic chemistry. Traditional methods involve the use of natural extracts, but advancements in synthetic chemistry have enabled the development of efficient and scalable synthesis routes. For instance, researchers have employed microwave-assisted synthesis and enzymatic catalysis to produce 2-Methoxychalcone with high yield and purity. These methods not only enhance the availability of the compound for research purposes but also pave the way for its commercial production.

From an application standpoint, 2-Methoxychalcone has found utility in the food industry as a natural food additive due to its pleasant flavor profile and stability under various processing conditions. It is also being explored as a functional ingredient in cosmetics, where its antioxidant properties can help protect the skin from environmental stressors such as UV radiation and pollution.

Despite its numerous benefits, further research is needed to fully understand the pharmacokinetics and bioavailability of 2-Methoxychalcone in humans. Clinical trials are currently underway to evaluate its safety and efficacy as a therapeutic agent. If successful, this compound could offer a new avenue for treating chronic diseases with fewer side effects compared to conventional medications.

In conclusion, 2-Methoxychalcone (CAS No. 5416-70-6) is a versatile compound with significant potential in various fields, including pharmacology, food science, and cosmetics. Its unique chemical structure and biological activities make it an intriguing subject for both fundamental research and applied studies. As ongoing research continues to uncover new insights into its properties and applications, 2-Methoxychalcone is poised to play an increasingly important role in advancing human health and well-being.